Cas no 2137035-79-9 (N-[(1S,2S)-1-amino-2,3-dihydro-1H-inden-2-yl]-2-methoxyacetamide)

• Product Name: N-[(1S,2S)-1-amino-2,3-dihydro-1H-inden-2-yl]-2-methoxyacetamide
• CAS No: 2137035-79-9
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 6303666
• PubChem ID: 165847617
• Update Time: 2025-10-24

N-[(1S,2S)-1-amino-2,3-dihydro-1H-inden-2-yl]-2-methoxyacetamide Chemical and Physical Properties

Names and Identifiers

• 2137035-79-9
• EN300-741036
• N-[(1S,2S)-1-amino-2,3-dihydro-1H-inden-2-yl]-2-methoxyacetamide

• Inchi： 1S/C12H16N2O2/c1-16-7-11(15)14-10-6-8-4-2-3-5-9(8)12(10)13/h2-5,10,12H,6-7,13H2,1H3,(H,14,15)/t10-,12-/m0/s1
• InChI Key： UPHBTONZOOYAAD-JQWIXIFHSA-N
• SMILES： O=C(COC)N[C@H]1CC2C=CC=CC=2[C@@H]1N

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64.4Ų

Additional information on N-[(1S,2S)-1-amino-2,3-dihydro-1H-inden-2-yl]-2-methoxyacetamide

Introduction to N-[(1S,2S)-1-amino-2,3-dihydro-1H-inden-2-yl]-2-methoxyacetamide (CAS No. 2137035-79-9)

N-[(1S,2S)-1-amino-2,3-dihydro-1H-inden-2-yl]-2-methoxyacetamide is a complex organic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its CAS number 2137035-79-9, belongs to a class of molecules that exhibit promising biological activities. The intricate stereochemistry of the indene core and the functional groups attached to it make this molecule a subject of intense study for potential therapeutic applications.

The structure of N-[(1S,2S)-1-amino-2,3-dihydro-1H-inden-2-yl]-2-methoxyacetamide features a chiral center at the 1-position of the indene ring, which is crucial for its biological activity. The presence of both an amino group and a methoxy group on the indene skeleton contributes to its unique reactivity and interaction with biological targets. This compound has been synthesized through multi-step organic transformations, showcasing the expertise of modern synthetic chemistry in creating complex molecular architectures.

Recent advancements in pharmaceutical chemistry have highlighted the importance of stereoselective synthesis in developing effective drugs. The stereochemistry of N-[(1S,2S)-1-amino-2,3-dihydro-1H-inden-2-yl]-2-methoxyacetamide plays a pivotal role in determining its biological efficacy. Studies have shown that the (1S,2S) configuration is essential for optimal activity, underscoring the significance of precise stereocontrol during synthesis.

One of the most intriguing aspects of this compound is its potential as a bioactive molecule. The indene core is a common motif in natural products and pharmaceuticals, known for its ability to interact with various biological receptors. The addition of functional groups such as the amino and methoxy substituents enhances its binding affinity and selectivity. This has led to investigations into its potential applications in treating various diseases.

In particular, research has focused on the antimicrobial and anti-inflammatory properties of N-[(1S,2S)-1-amino-2,3-dihydro-1H-inden-2-yl]-2-methoxyacetamide. Preliminary studies have demonstrated that this compound exhibits significant activity against certain bacterial strains and can modulate inflammatory pathways. These findings are particularly promising given the growing concern over antibiotic resistance and the need for novel anti-inflammatory agents.

The synthetic route to N-[(1S,2S)-1-amino-2,3-dihydro-1H-inden-2-yl]-2-methoxyacetamide involves a series of well-established reactions such as reduction, alkylation, and acetylation. However, the key challenge lies in maintaining the stereochemical integrity throughout these steps. Advanced techniques such as asymmetric catalysis have been employed to achieve high enantiomeric purity. These methods not only ensure the biological efficacy but also enhance the scalability of production.

Another area of interest is the pharmacokinetic behavior of this compound. Understanding how N-[(1S,2S)-1-amino-2,3-dihydro-1H-inden-2-yl]-2-methoxyacetamide is metabolized and distributed in the body is crucial for optimizing its therapeutic potential. Preliminary pharmacokinetic studies suggest that it exhibits good oral bioavailability and moderate metabolic stability. These properties make it a viable candidate for further development into a drug candidate.

The future directions for research on N-[(1S,2S)-1-amino-2,3-dihydro-1H-inden-2-yl]-2-methoxyacetamide are numerous. Further investigation into its mechanism of action will provide deeper insights into its biological effects. Additionally, exploring derivatives of this compound could lead to novel analogs with enhanced potency and reduced side effects. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into clinical applications.

In conclusion, N-[((1S,,(2S))-1-amino-*(()dihydro-*(()inden-*(()–))–]–*(()–*(()methoxyacetamide) (CAS No. 2137035–79–9) is a remarkable compound with significant potential in pharmaceutical research. Its complex structure, unique stereochemistry, and promising biological activities make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover more about its properties and applications, this molecule is poised to play a crucial role in future medical advancements.